Cas no 1704063-83-1 (4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid)

4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid is a boronic acid derivative featuring a fluorinated phenyl ring and a 4-methylpiperazine moiety. This compound is of interest in synthetic organic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions, due to its boronic acid functional group, which facilitates the formation of carbon-carbon bonds. The fluorine substituent enhances electronic properties, while the methylpiperazine group may improve solubility and reactivity in polar solvents. Its structural features make it a valuable intermediate in pharmaceutical and agrochemical research, enabling the synthesis of complex molecules with potential biological activity. The compound is typically handled under inert conditions to preserve its stability.
4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid structure
1704063-83-1 structure
Product Name:4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid
CAS No:1704063-83-1
MF:C12H18BFN2O2
MW:252.092926502228
MDL:MFCD28400163
CID:4672739
Update Time:2025-05-20

4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid
    • (4-fluoro-2-((4-methylpiperazin-1-yl)methyl)phenyl)boronic acid
    • AM87720
    • 4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid
    • MDL: MFCD28400163
    • Inchi: 1S/C12H18BFN2O2/c1-15-4-6-16(7-5-15)9-10-8-11(14)2-3-12(10)13(17)18/h2-3,8,17-18H,4-7,9H2,1H3
    • InChI Key: YTOXKLAEFFZUNL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(B(O)O)=C(C=1)CN1CCN(C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Topological Polar Surface Area: 46.9

4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F123020-50mg
4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid
1704063-83-1
50mg
$ 230.00 2022-06-05
TRC
F123020-100mg
4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid
1704063-83-1
100mg
$ 380.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F856086-500mg
4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid
1704063-83-1 98%
500mg
¥1,938.00 2022-01-12
Matrix Scientific
149736-500mg
4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid, 95%
1704063-83-1 95%
500mg
$315.00 2023-09-10
Matrix Scientific
149736-1g
4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid, 95%
1704063-83-1 95%
1g
$728.00 2023-09-10
eNovation Chemicals LLC
D626193-500mg
4-fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid
1704063-83-1 97%
500mg
$268 2023-09-03
eNovation Chemicals LLC
D626193-1g
4-fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid
1704063-83-1 97%
1g
$1520 2024-05-24
eNovation Chemicals LLC
D626193-1g
4-fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid
1704063-83-1 97%
1g
$1520 2025-02-27
eNovation Chemicals LLC
D626193-1g
4-fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid
1704063-83-1 97%
1g
$1520 2025-02-27

Additional information on 4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid

4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic Acid: A Comprehensive Overview

The compound with CAS No. 1704063-83-1, known as 4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid, is a significant molecule in the field of organic synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. The phenylboronic acid moiety is particularly valuable in cross-coupling reactions, making this compound a versatile building block in modern organic chemistry.

The structure of 4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid is characterized by a fluorine atom at the para position of the phenyl ring, a piperazine ring substituted with a methyl group, and a boronic acid group at the ortho position. This arrangement imparts the molecule with distinct electronic and steric properties, which are crucial for its reactivity in various chemical transformations. Recent studies have highlighted the importance of such heterocyclic systems in modulating the pharmacokinetic profiles of bioactive molecules.

One of the most notable applications of this compound is in the Suzuki-Miyaura coupling reaction, where the phenylboronic acid group serves as an excellent partner for aryl halides. This reaction has been extensively utilized in the synthesis of biaryl compounds, which are widely used in pharmaceuticals and agrochemicals. For instance, researchers have employed this compound to construct complex heterocyclic frameworks with potential anti-cancer and anti-inflammatory activities.

In addition to its role in organic synthesis, 4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid has been explored for its potential in materials science. The incorporation of this compound into polymer systems has shown promise in enhancing thermal stability and mechanical properties. Recent advancements in polymer chemistry have demonstrated how such functionalized boronic acids can be integrated into polymeric networks to create high-performance materials for electronic applications.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic aromatic substitution and subsequent functionalization to introduce the boronic acid group. The use of palladium catalysts has been pivotal in achieving high yields and selectivity during these transformations. Furthermore, the presence of the methylpiperazine group enhances the solubility and stability of the molecule, making it more amenable to large-scale production.

Recent research has also focused on understanding the electronic properties of 4-fluoro-substituted phenylboronic acids. Computational studies have revealed that the fluorine atom significantly alters the electron density distribution across the aromatic ring, which can influence both reactivity and selectivity in coupling reactions. These insights have paved the way for more efficient synthetic strategies and novel applications.

In conclusion, 4-fluoro-substituted phenylboronic acids like CAS No. 1704063-83-1 represent a class of compounds with immense potential across multiple disciplines. Their unique structural features and reactivity make them indispensable tools in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimize synthetic methods, this compound will undoubtedly play an increasingly important role in advancing modern chemistry.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd